Cas no 944836-21-9 ((S)-4-(tert-butyl)-2-(2-(diphenylphosphanyl)-5-(trifluoromethyl)phenyl)-4,5-dihydrooxazole)

• Product Name: (S)-4-(tert-butyl)-2-(2-(diphenylphosphanyl)-5-(trifluoromethyl)phenyl)-4,5-dihydrooxazole
• CAS No: 944836-21-9
• MF: C₂₆H₂₅NOF₃P
• MW: 455.452
• CID: 4463095
• PubChem ID: 102318407
• Update Time: 2025-09-23

(S)-4-(tert-butyl)-2-(2-(diphenylphosphanyl)-5-(trifluoromethyl)phenyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (4S)-2-[2-(Diphenylphosphino)-5-(trifluoromethyl)phenyl]-4beta-tert-butyl-2-oxazoline
• 944836-21-9
• F84194
• CS-0458923
• ZERPBOMQFMABTE-HSZRJFAPSA-N
• (S)-4-(tert-butyl)-2-(2-(diphenylphosphanyl)-5-(trifluoromethyl)phenyl)-4,5-dihydrooxazole

• Inchi： InChI=1S/C26H25F3NOP/c1-25(2,3)23-17-31-24(30-23)21-16-18(26(27,28)29)14-15-22(21)32(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-16,23H,17H2,1-3H3/t23-/m1/s1
• InChI Key： ZERPBOMQFMABTE-HSZRJFAPSA-N
• SMILES： CC(C)(C)C1COC(=N1)C2=C(C=CC(=C2)C(F)(F)F)P(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 455.16258590g/mol
• Monoisotopic Mass: 455.16258590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 21.6Ų